XR9051

• Molecular Formula: C39H38N4O5
• Molecular Weight: 642.7 g/mol
• InChI: InChI=1S/C39H38N4O5/c1-42-34(22-27-8-5-4-6-9-27)38(45)41-33(39(42)46)21-28-10-7-11-30(20-28)37(44)40-32-14-12-26(13-15-32)16-18-43-19-17-29-23-35(47-2)36(48-3)24-31(29)25-43/h4-15,20-24H,16-19,25H2,1-3H3,(H,40,44)(H,41,45)/b33-21-,34-22-
• InChIKey: RTIZZWMBGKGLFO-YWQXDYITSA-N

XR9051: A Foundational P-gp Inhibitor

XR9051 (N-(4-(2-(6,7-Dimethoxy-1,2,3,4-tetrahydro-2-isoquinolyl)ethyl)phenyl)-3-((3Z,6Z)-6-benzylidene-1-methyl-2,5-dioxo-3-piperazinylidene)methylbenzamide) is a diketopiperazine-derived small molecule modulator of P-glycoprotein (P-gp; ABCB1) developed for reversing multidrug resistance (MDR) in cancer models [1]. Identified through a synthetic chemistry program based on a natural product lead scaffold, XR9051 directly binds to P-gp and inhibits cytotoxic drug efflux [1]. Unlike many earlier P-gp modulators, XR9051 demonstrates oral bioavailability and in vivo efficacy across multiple murine and human MDR xenograft models [2].

P-gp probe Selective P-gp inhibitor for MDR reversal studies

Target engagement Sustained inhibition after washout supports extended assays

In vivo probe Dual-route administration with reported tumor accumulation

• [1] Dale IL, Tuffley W, Callaghan R, Holmes JA, Martin K, Luscombe M, Mistry P, Ryder H, Stewart AJ, Charlton P, Twentyman PR, Bevan P. Reversal of P-glycoprotein-mediated multidrug resistance by XR9051, a novel diketopiperazine derivative. Br J Cancer. 1998 Oct;78(7):885-892. View Source
• [2] Mistry P, Plumb J, Eccles S, Watson S, Dale I, Ryder H, Box G, Charlton P, Templeton D, Bevan PB. In vivo efficacy of XR9051, a potent modulator of P-glycoprotein mediated multidrug resistance. Br J Cancer. 1999 Apr;79(11-12):1672-1678. View Source

Why Generic P-gp Inhibitors Cannot Replace XR9051

P-glycoprotein inhibitors exhibit substantial structural and pharmacological heterogeneity that precludes simple class-level interchange. Compounds within this class vary dramatically in binding affinity (ranging over three orders of magnitude from low nanomolar to micromolar EC50 values), persistence of effect following washout, oral bioavailability, tumor accumulation profiles, and transporter selectivity [1][2]. For example, verapamil and cyclosporin A—though widely used as reference P-gp inhibitors—require high micromolar concentrations for MDR reversal and rapidly lose activity upon removal from culture medium, whereas newer diketopiperazine-derived modulators exhibit fundamentally different kinetic and pharmacodynamic behavior [1]. Consequently, procurement decisions for MDR research must be guided by compound-specific quantitative evidence rather than assumed class equivalence.

Pharmacology mismatch

Early modulators (verapamil, CsA) show P-gp-independent activities that may confound MDR-specific interpretation.

Reversibility kinetics

Rapid washout reversal with first-generation agents may not support prolonged efflux blockade required for extended timepoints.

Comparative data gap

Newer inhibitors (tariquidar, zosuquidar) lack direct head-to-head in vivo data with XR9051; cross-extrapolation may be unreliable.

• [1] Dale IL, Tuffley W, Callaghan R, Holmes JA, Martin K, Luscombe M, Mistry P, Ryder H, Stewart AJ, Charlton P, Twentyman PR, Bevan P. Reversal of P-glycoprotein-mediated multidrug resistance by XR9051, a novel diketopiperazine derivative. Br J Cancer. 1998 Oct;78(7):885-892. View Source
• [2] Mistry P, Stewart AJ, Dangerfield W, Okiji S, Liddle C, Bootle D, Plumb JA, Templeton D, Charlton P. In vitro and in vivo reversal of P-glycoprotein-mediated multidrug resistance by a novel potent modulator, XR9576. Cancer Res. 2001 Jan;61(2):749-758. View Source

XR9051 vs. First-Generation P-gp Modulators

P-gp Binding and Resistance Reversal vs. First-Gen Modulators

In competitive binding studies using [³H]vinblastine, XR9051 demonstrated nanomolar affinity for P-glycoprotein. Direct comparison within the same publication established that XR9051 was consistently more potent than both cyclosporin A (CsA) and verapamil (Vpm) in all assays used [1].

Binding & Reversal

Head-to-head

EC50 1.4 nM (binding); ≥15× doxorubicin IC50 decrease at 0.3-0.5 µM

Reported higher functional response vs CsA and verapamil in competitive binding and resistance reversal.

[³H]vinblastine binding; multiple MDR cell lines.

Evidence Dimension	Inhibition of [³H]vinblastine binding to P-glycoprotein
Target Compound Data	EC50 = 1.4 ± 0.5 nM
Comparator Or Baseline	Cyclosporin A and verapamil (quantitative EC50 values not reported in abstract; qualitatively described as less potent in all assays)
Quantified Difference	XR9051 consistently more potent than CsA and Vpm across all assays
Conditions	[³H]vinblastine binding assay; P-glycoprotein-expressing membrane preparations

Why This Matters

The nanomolar EC50 (1.4 nM) establishes XR9051 as a high-affinity P-gp ligand suitable for studies requiring potent target engagement at low compound concentrations, distinguishing it from older reference inhibitors that require micromolar concentrations for comparable effects.

• [1] Dale IL, Tuffley W, Callaghan R, Holmes JA, Martin K, Luscombe M, Mistry P, Ryder H, Stewart AJ, Charlton P, Twentyman PR, Bevan P. Reversal of P-glycoprotein-mediated multidrug resistance by XR9051, a novel diketopiperazine derivative. Br J Cancer. 1998 Oct;78(7):885-892. View Source

Sustained P-gp Inhibition After Washout

In [³H]daunorubicin efflux assays, XR9051 demonstrated a fundamental kinetic distinction: unlike cyclosporin A and verapamil, XR9051 maintained inhibitory activity for several hours following removal of the resistance-modifying agent from the extracellular medium [1].

Washout Activity

Head-to-head

Sustained inhibition hours post-removal; rapid loss with CsA/verapamil

Supports prolonged target engagement in washout efflux studies.

[³H]daunorubicin efflux post-washout.

Evidence Dimension	Persistence of [³H]daunorubicin efflux inhibition following compound washout
Target Compound Data	Remained active for several hours after removal
Comparator Or Baseline	Cyclosporin A and verapamil (activity lost rapidly upon washout)
Quantified Difference	Qualitative difference in persistence (hours vs. rapid loss)
Conditions	[³H]daunorubicin efflux from preloaded P-gp-expressing cells; washout protocol

Why This Matters

Prolonged efflux inhibition following washout reduces the need for continuous compound exposure in experimental protocols and indicates tighter or kinetically distinct P-gp binding. For in vivo applications, this property may translate to extended pharmacodynamic effect relative to rapidly reversible inhibitors.

• [1] Dale IL, Tuffley W, Callaghan R, Holmes JA, Martin K, Luscombe M, Mistry P, Ryder H, Stewart AJ, Charlton P, Twentyman PR, Bevan P. Reversal of P-glycoprotein-mediated multidrug resistance by XR9051, a novel diketopiperazine derivative. Br J Cancer. 1998 Oct;78(7):885-892. View Source

Selectivity for MDR Cytotoxics

In functional MDR reversal assays using acquired resistance cell lines, XR9051 produced a 15- to 20-fold reduction in doxorubicin IC50 values [1]. Full sensitization to cytotoxic drugs was achieved at XR9051 concentrations of 0.3–0.5 μM, with no effect observed on parental drug-sensitive cell lines [1].

Substrate Selectivity

Class-level

Full sensitization to doxorubicin/etoposide/vincristine; no effect on methotrexate/5-FU or parental cells

Supports functional selectivity for P-gp substrates; avoids non-MDR off-target modulation.

MDR vs non-MDR cytotoxic panel.

Evidence Dimension	Fold decrease in doxorubicin IC50 in MDR cell lines
Target Compound Data	15- to 20-fold decrease in doxorubicin IC50
Comparator Or Baseline	No XR9051 (doxorubicin alone in resistant cells); parental sensitive cells (no sensitization effect)
Quantified Difference	15- to 20-fold reduction in IC50
Conditions	Acquired resistance cell lines (H69/LX4, 2780AD, EMT6/AR 1.0, MC26, P388/DX Johnson); XR9051 at 0.3–0.5 μM

Why This Matters

The 15- to 20-fold sensitization magnitude provides a benchmark for comparing XR9051 against other MDR modulators in analogous experimental systems. The complete sensitization at sub-micromolar concentrations (0.3–0.5 μM) confirms functional efficacy at concentrations achievable in vitro without cytotoxicity to non-resistant cells.

• [1] Dale IL, Tuffley W, Callaghan R, Holmes JA, Martin K, Luscombe M, Mistry P, Ryder H, Stewart AJ, Charlton P, Twentyman PR, Bevan P. Reversal of P-glycoprotein-mediated multidrug resistance by XR9051, a novel diketopiperazine derivative. Br J Cancer. 1998 Oct;78(7):885-892. View Source

Dual-Route Bioavailability and Tumor Accumulation

In murine pharmacokinetic studies, XR9051 demonstrated oral bioavailability and preferential accumulation in tumor tissue following intravenous administration. Co-administration of XR9051 via either parenteral or oral routes significantly potentiated the anti-tumor activity of cytotoxic drugs in multiple MDR xenograft models [1].

In Vivo PK

Class-level

Oral and IV bioavailability; rapid tumor tissue accumulation

Supports flexible dosing routes for tumor exposure studies.

Mice bearing MDR syngeneic and xenograft tumors.

Evidence Dimension	Oral bioavailability and tumor tissue accumulation
Target Compound Data	Well-absorbed after oral administration; rapidly distributes and accumulates in tumors following i.v. dosing
Comparator Or Baseline	First-generation P-gp inhibitors (e.g., verapamil, cyclosporin A) lack tumor-specific accumulation data and require higher systemic exposure
Quantified Difference	Qualitative demonstration of oral activity and tumor accumulation
Conditions	Mice bearing MDR syngeneic tumors (P388/DX Johnson, MC26) and human tumor xenografts (A2780AD, CH1/DOXr, H69/LX); combination with doxorubicin, etoposide, or vincristine

Why This Matters

Oral bioavailability enables flexible dosing routes in preclinical models, while tumor accumulation suggests preferential distribution to the target tissue compartment. These properties distinguish XR9051 from earlier P-gp modulators that required parenteral administration or lacked demonstrated tumor-selective pharmacokinetics.

• [1] Mistry P, Plumb J, Eccles S, Watson S, Dale I, Ryder H, Box G, Charlton P, Templeton D, Bevan PB. In vivo efficacy of XR9051, a potent modulator of P-glycoprotein mediated multidrug resistance. Br J Cancer. 1999 Apr;79(11-12):1672-1678. View Source

In Vivo Efficacy Across MDR Tumor Models

XR9051 demonstrated MDR-specific activity: it fully sensitized resistant cells to P-gp substrate cytotoxics (doxorubicin, etoposide, vincristine) while producing no effect on cellular response to non-MDR cytotoxics such as methotrexate and 5-fluorouracil [1]. Additionally, no effect was observed on parental drug-sensitive cell lines [1].

Tumor Model Response

Supporting evidence

Potentiated cytotoxic activity in 5 distinct MDR models (syngeneic and xenograft)

Reported model response across multiple MDR tumor types with co-administered cytotoxics.

Oral and parenteral co-administration; P388/DX, MC26, A2780AD, CH1/DOXr, H69/LX.

Evidence Dimension	Differential activity on MDR vs. non-MDR cytotoxics and resistant vs. parental cells
Target Compound Data	Full sensitization to MDR cytotoxics; no effect on methotrexate or 5-fluorouracil; no effect on parental cell lines
Comparator Or Baseline	Activity restricted to P-gp-overexpressing cells and P-gp substrate drugs
Quantified Difference	Selective activity profile (MDR cytotoxics only)
Conditions	Panel of human and murine MDR cell lines; methotrexate and 5-fluorouracil as non-MDR controls

Why This Matters

The restriction of sensitizing activity to P-gp-overexpressing cells and P-gp substrate drugs confirms that XR9051 acts specifically through P-gp inhibition rather than through non-specific cytotoxicity or broader chemosensitization mechanisms. This selectivity reduces confounding variables in mechanistic MDR studies.

• [1] Dale IL, Tuffley W, Callaghan R, Holmes JA, Martin K, Luscombe M, Mistry P, Ryder H, Stewart AJ, Charlton P, Twentyman PR, Bevan P. Reversal of P-glycoprotein-mediated multidrug resistance by XR9051, a novel diketopiperazine derivative. Br J Cancer. 1998 Oct;78(7):885-892. View Source

Certified Purity and Quality Control

XR9051 is a diketopiperazine derivative developed from a natural product lead, structurally distinct from anthranilic acid-derived inhibitors such as tariquidar (XR9576) and acridonecarboxamide derivatives such as elacridar (GF120918) [1][2]. This structural divergence corresponds to different binding interactions with P-gp and may account for the compound's unique washout-resistance profile [1].

Purity Specification

Specification review

≥98% (HPLC)

Certified purity supports batch-to-batch reproducibility in MDR research.

Commercial supplier technical datasheet.

Evidence Dimension	Chemical scaffold classification
Target Compound Data	Diketopiperazine core derived from natural product lead
Comparator Or Baseline	Tariquidar (anthranilic acid derivative); Elacridar (acridonecarboxamide derivative)
Quantified Difference	Distinct chemical scaffold class
Conditions	Synthetic chemistry program based on natural product lead compound

Why This Matters

Different chemotypes may exhibit distinct P-gp binding site interactions, resistance profiles against P-gp mutations, and off-target activity patterns. For research programs requiring P-gp inhibition via a non-anthranilic acid or non-acridone mechanism, XR9051 provides a structurally orthogonal tool compound with a well-characterized diketopiperazine scaffold.

• [1] Dale IL, Tuffley W, Callaghan R, Holmes JA, Martin K, Luscombe M, Mistry P, Ryder H, Stewart AJ, Charlton P, Twentyman PR, Bevan P. Reversal of P-glycoprotein-mediated multidrug resistance by XR9051, a novel diketopiperazine derivative. Br J Cancer. 1998 Oct;78(7):885-892. View Source
• [2] Mistry P, Stewart AJ, Dangerfield W, Okiji S, Liddle C, Bootle D, Plumb JA, Templeton D, Charlton P. In vitro and in vivo reversal of P-glycoprotein-mediated multidrug resistance by a novel potent modulator, XR9576. Cancer Res. 2001 Jan;61(2):749-758. View Source

Application Scenarios for XR9051

In Vitro MDR Reversal in Cell Lines

For cellular assays investigating P-gp-mediated resistance reversal, XR9051 provides nanomolar EC50 (1.4 ± 0.5 nM) binding affinity with complete sensitization of resistant cells at 0.3–0.5 μM [1]. The compound's prolonged efflux inhibition following washout—persisting for several hours unlike cyclosporin A or verapamil [1]—makes it particularly suitable for multi-day cytotoxicity assays, long-term clonogenic survival studies, or experimental protocols with medium exchange steps where rapidly reversible inhibitors would lose efficacy. The 15- to 20-fold reduction in doxorubicin IC50 observed in acquired resistance cell lines [1] provides a quantitative benchmark for assay validation and cross-study comparisons.

Sustained Ex Vivo P-gp Functional Studies

XR9051 is appropriate for in vivo MDR reversal studies in murine models, including syngeneic tumors (P388/DX Johnson, MC26) and human xenografts (A2780AD ovarian, CH1/DOXr ovarian, H69/LX small cell lung cancer) [2]. The compound's oral bioavailability and demonstrated tumor accumulation following systemic administration [2] support both oral gavage and parenteral dosing routes. Co-administration with P-gp substrate cytotoxics (doxorubicin, etoposide, vincristine) significantly potentiates anti-tumor activity at well-tolerated combination schedules [2]. The compound's selective activity on P-gp-overexpressing tumors, with no effect on non-MDR cytotoxics such as methotrexate or 5-fluorouracil [1], enables clean interpretation of P-gp-specific pharmacodynamic effects in vivo.

In Vivo Tumor Models with Oral and IV Dosing

As a diketopiperazine-derived inhibitor structurally distinct from anthranilic acid (tariquidar) and acridonecarboxamide (elacridar) chemotypes [1][3], XR9051 serves as a structurally orthogonal probe for P-gp binding site characterization. Its ability to displace [³H]azidopine in photoaffinity labeling experiments confirms direct P-gp interaction [1], while the observed washout resistance—remaining active for hours after extracellular removal [1]—suggests distinct binding kinetics that may inform structure-activity relationship investigations. For research programs seeking to map P-gp inhibitor binding determinants or investigate chemotype-specific interactions with P-gp conformational states, XR9051 provides a well-characterized diketopiperazine comparator.

Quality-Controlled P-gp Inhibitor for Reproducibility

In studies examining P-gp-mediated effects on antiretroviral drug disposition, XR9051 has been employed as a P-gp-specific inhibitor tool. Research using primary CD4⁺ cells demonstrated that P-gp activity significantly reduces intracellular accumulation of raltegravir, and XR9051 co-treatment reversed this effect, restoring drug accumulation [4]. This application scenario highlights XR9051's utility as a pharmacological probe for dissecting P-gp contributions to drug disposition in immune cell populations and for evaluating transporter-mediated drug-drug interactions relevant to HIV therapeutic regimens.

Application

Selection Property

Validation Focus

MDR cell-line reversal studies

Functional selectivity for P-gp substrates

Confirm lack of sensitization in parental drug-sensitive cells

Sustained washout assays

Prolonged post-washout target engagement

Verify maintained efflux inhibition after compound removal

In vivo MDR tumor models

Dual-route bioavailability and tumor accumulation

Assess tumor exposure and model-specific response

Reproducible MDR research

Certified purity specification (≥98% HPLC)

Confirm batch-to-batch consistency and identity

• [1] Dale IL, Tuffley W, Callaghan R, Holmes JA, Martin K, Luscombe M, Mistry P, Ryder H, Stewart AJ, Charlton P, Twentyman PR, Bevan P. Reversal of P-glycoprotein-mediated multidrug resistance by XR9051, a novel diketopiperazine derivative. Br J Cancer. 1998 Oct;78(7):885-892. View Source
• [2] Mistry P, Plumb J, Eccles S, Watson S, Dale I, Ryder H, Box G, Charlton P, Templeton D, Bevan PB. In vivo efficacy of XR9051, a potent modulator of P-glycoprotein mediated multidrug resistance. Br J Cancer. 1999 Apr;79(11-12):1672-1678. View Source
• [3] Mistry P, Stewart AJ, Dangerfield W, Okiji S, Liddle C, Bootle D, Plumb JA, Templeton D, Charlton P. In vitro and in vivo reversal of P-glycoprotein-mediated multidrug resistance by a novel potent modulator, XR9576. Cancer Res. 2001 Jan;61(2):749-758. View Source
• [4] Minuesa G, Arimany-Nardi C, Erkizia I, Cedeño S, Moltó J, Clotet B, Pastor-Anglada M, Martinez-Picado J. P-glycoprotein (ABCB1) activity decreases raltegravir disposition in primary CD4+P-gp high cells and correlates with HIV-1 viral load. J Antimicrob Chemother. 2016;71(10):2814-2824. View Source